Cas no 1116037-07-0 (N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide)

• Product Name: N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide
• CAS No: 1116037-07-0
• MF: C₂₄H₂₆FN₅OS
• MW: 451.559546947479
• CID: 5794273
• Update Time: 2025-10-19

N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethylphenyl)-2-[4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl]sulfanylacetamide
• N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C24H26FN5OS/c1-2-18-5-3-4-6-21(18)27-23(31)17-32-24-26-12-11-22(28-24)30-15-13-29(14-16-30)20-9-7-19(25)8-10-20/h3-12H,2,13-17H2,1H3,(H,27,31)
• InChI Key： JHEBNQAVRUOGJT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC)(=O)CSC1=NC=CC(N2CCN(C3=CC=C(F)C=C3)CC2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide

Comprehensive Analysis of N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide (CAS No. 1116037-07-0)

N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide, with the CAS number 1116037-07-0, is a structurally complex compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrimidine core, a piperazine moiety, and a fluorophenyl group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its sulfanylacetamide linkage, which may contribute to its binding affinity and selectivity in biological systems.

In recent years, the demand for novel small-molecule inhibitors and receptor modulators has surged, driven by advancements in precision medicine and targeted therapy. The compound’s structural attributes align with these trends, as its piperazine-pyrimidine scaffold is commonly found in molecules targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs). This has led to increased searches for terms like "piperazine derivatives in drug discovery" and "fluorophenyl-based bioactive compounds", reflecting the scientific community’s growing curiosity.

From a synthetic chemistry perspective, the compound’s CAS No. 1116037-07-0 serves as a critical identifier for researchers seeking to explore its structure-activity relationships (SAR). The presence of the 2-ethylphenyl group and the sulfanyl bridge offers opportunities for derivatization, a topic frequently queried in databases like SciFinder and Reaxys. Such modifications could enhance its pharmacokinetic properties or binding efficiency, addressing common challenges in drug optimization.

The compound’s potential applications extend to neuropharmacology, where piperazine-containing compounds are known to interact with dopamine and serotonin receptors. This aligns with current research hotspots such as "neurodegenerative disease therapeutics" and "mood disorder treatments". Additionally, its fluorophenyl component may contribute to metabolic stability, a key consideration in medicinal chemistry discussions.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing N-(2-ethylphenyl)-2-({4-[4-(4-fluorophenyl)piperazin-1-yl]pyrimidin-2-yl}sulfanyl)acetamide. These methods ensure purity and validate its structural integrity, which is crucial for reproducibility in research. Queries such as "HPLC analysis of piperazine derivatives" and "NMR spectral data for sulfanylacetamides" highlight the technical demands associated with this compound.

In summary, CAS No. 1116037-07-0 represents a promising candidate for further investigation in drug development and biochemical studies. Its multifaceted structure and relevance to contemporary research themes underscore its value in advancing pharmaceutical innovation. As the scientific community continues to explore its properties, this compound may unlock new avenues for addressing unmet medical needs.